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Compound of Interest

Compound Name: 2-Bromo-3,5-dichloropyridine

Cat. No.: B080469 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Hazards of 2-Bromo-3,5-
dichloropyridine

This document provides a comprehensive technical overview of the safety, handling, and

potential hazards associated with 2-Bromo-3,5-dichloropyridine (CAS No. 14482-51-0). It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis who may handle this compound. The information compiled is derived from

publicly available safety data sheets and chemical databases.

Chemical and Physical Properties
2-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative used as a key intermediate

in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its physical and chemical

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 14482-51-0 [3][4][5]

Molecular Formula C₅H₂BrCl₂N [3][4]

Molecular Weight 226.88 g/mol [3]

Appearance
White to yellow or brown

solid/powder/crystal
[4][5]

Melting Point 41.0 to 45.0 °C

XLogP3 3.2 [3]

Flash Point
Not applicable / No information

available
[4][6]

Hazard Identification and Classification
2-Bromo-3,5-dichloropyridine is classified as a hazardous substance. The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[3][7][8] Inconsistent

signal words ("Warning" and "Danger") are reported by different suppliers; however, "Warning"

is more commonly associated with its GHS classification.[3][4][9]

GHS Hazard Classification
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 / H301
Harmful or Toxic if

swallowed[3][4]

Acute Toxicity, Dermal H312 Harmful in contact with skin[3]

Skin Corrosion/Irritation H315 Causes skin irritation[3][7]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[3]

[7]

Acute Toxicity, Inhalation H332 Harmful if inhaled[3]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[3][7]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety and maintain the

chemical's integrity.

Safe Handling Procedures:

Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize inhalation of dust or vapors.[10][11]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times as detailed in

Section 4.[10]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[10][12]

Aerosol/Dust Prevention: Avoid the formation and inhalation of dust and aerosols.[10]

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in areas where the chemical is handled.[6][11]

Storage Conditions:
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Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.

[10][11]

Incompatibilities: Keep away from incompatible substances, particularly strong oxidizing

agents.[6][11]

Ignition Sources: Keep away from heat, sparks, and open flames.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/sds/2-bromo-3-5-dichloropyridine-pd180521144251.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_Dichloropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_Dichloropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Safe Handling Workflow

1. Preparation
- Work in fume hood

- Verify eyewash/shower access
- Inspect PPE

2. Handling
- Wear full PPE

- Avoid dust generation
- Keep container closed

Proceed with caution

3. Post-Handling
- Thoroughly wash hands

- Clean work area
- Dispose of contaminated PPE

After completion

4. Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

For unused material
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Diagram 2: Emergency Response Protocol

Incident Occurs
(Spill or Exposure)

Spill / Release Personnel Exposure

Contain Spill
Evacuate & Ventilate

Remove Ignition Sources

Administer First Aid
- Move to fresh air
- Flush skin/eyes

- Follow specific protocol

Cleanup
Use appropriate tools

Collect in sealed container

Seek Immediate
Medical Attention
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Diagram 3: Experimental Workflow for Synthesis

Reagent Preparation

Reaction Steps

Workup & Isolation

3,5-dichloropyridin-2-amine
in 40% HBr(aq)

Cool to -20°C

Add Br₂ (dropwise)
Stir 2h @ -20°C

Add NaNO₂(aq)
@ -20°C

Warm to Room Temp
Stir 2h

Cool to 0°C

Adjust pH to ~12
with NaOH(aq)

Extract with Ether

Wash, Dry, and
Concentrate

Isolate Product:
2-Bromo-3,5-dichloropyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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